Cas no 2228566-12-7 (1,1-difluoro-2-(thiolan-3-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-(thiolan-3-yl)propan-2-amine
• CAS No: 2228566-12-7
• MF: C₇H₁₃F₂NS
• MW: 181.246627569199
• CID: 6255018
• PubChem ID: 165632776
• Update Time: 2025-06-24

1,1-difluoro-2-(thiolan-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-(thiolan-3-yl)propan-2-amine
• 2228566-12-7
• EN300-1955350

• Inchi： 1S/C7H13F2NS/c1-7(10,6(8)9)5-2-3-11-4-5/h5-6H,2-4,10H2,1H3
• InChI Key： DIHZIZDZYNFELP-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C(C)(C(F)F)N

Computed Properties

• Exact Mass: 181.07367692g/mol
• Monoisotopic Mass: 181.07367692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.3Ų

Additional information on 1,1-difluoro-2-(thiolan-3-yl)propan-2-amine

Introduction to 1,1-difluoro-2-(thiolan-3-yl)propan-2-amine (CAS No. 2228566-12-7)

1,1-difluoro-2-(thiolan-3-yl)propan-2-amine, with the CAS number 2228566-12-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of difluoro and thiolane moieties, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1,1-difluoro-2-(thiolan-3-yl)propan-2-amine consists of a central propanamine backbone substituted with two fluorine atoms at the 1-position and a thiolane ring at the 2-position. The incorporation of these functional groups imparts distinct chemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates.

Recent studies have highlighted the potential of 1,1-difluoro-2-(thiolan-3-yl)propan-2-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and analgesic activities. The mechanism of action is believed to involve the modulation of key signaling pathways, such as the inhibition of pro-inflammatory cytokines and the activation of anti-inflammatory mediators.

In addition to its anti-inflammatory properties, 1,1-difluoro-2-(thiolan-3-yl)propan-2-amine has shown promise in neurodegenerative disorders. A study conducted by a team at the University of California, San Francisco, found that this compound can effectively protect neurons from oxidative stress and apoptosis. The neuroprotective effects are attributed to its ability to enhance mitochondrial function and reduce oxidative damage, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1,1-difluoro-2-(thiolan-3-yl)propan-2-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 1,1-difluoropropenyl bromide with thiolane in the presence of a suitable base, followed by reduction to form the final amine product. Advances in synthetic methodologies have led to more efficient and scalable processes, facilitating its production for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,1-difluoro-2-(thiolan-3-yl)propan-2-amine. Preliminary results from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further investigation in larger patient populations.

Beyond its therapeutic applications, 1,1-difluoro-2-(thiolan-3-yl)propan-2-amine has also been explored as a tool compound in basic research. Its unique chemical structure makes it an excellent probe for studying protein-ligand interactions and cellular signaling pathways. Researchers at Harvard University have utilized this compound to investigate the role of specific enzymes in inflammatory responses, providing valuable insights into disease mechanisms.

In conclusion, 1,1-difluoro-2-(thiolan-3-yl)propan-2-amnine (CAS No. 2228566-12-7) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new aspects of its mechanism of action and optimize its use in both clinical settings and fundamental scientific investigations. As more data becomes available from clinical trials and preclinical studies, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.